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Compound of Interest

Compound Name: 2-Octyldodecanol

Cat. No.: B041232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of 2-octyldodecanol, a versatile branched-chain fatty alcohol. This document

details its applications in research, particularly in pharmaceutical formulations, and provides

detailed experimental protocols for its use.

Core Physicochemical Properties
2-Octyldodecanol is a clear, colorless to slightly yellowish, odorless, and oily liquid at room

temperature.[1][2] Its branched structure significantly influences its physical and chemical

characteristics, making it a valuable excipient in various formulations.[3]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2-octyldodecanol
compiled from various sources.
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Property Value Conditions References

Molecular Formula C₂₀H₄₂O [1][4]

Molecular Weight 298.55 g/mol

Appearance
Clear, colorless to

yellowish oily liquid
Room Temperature

Melting Point -1 to 1 °C

Boiling Point 234-238 °C at 33 mmHg

382 °C at 760 mmHg

Density 0.838 g/mL at 25 °C

0.835 - 0.845 g/cm³ at 20 °C

Refractive Index n20/D 1.453

n20/D 1.4535 - 1.4555

Viscosity 58 - 64 mPa·s at 20 °C

Flash Point 113 °C

Surface Tension ~31.86 mN/m

Spreading Capacity ~600 mm²/10 min

Water Solubility 10 μg/L at 23 °C

Solubility in other

solvents

Miscible with ethanol

(96%); Soluble in

paraffin oil, mineral oil,

cyclopentasiloxane,

isopropyl myristate,

caprylic/capric

triglyceride, and olive

oil.

Research Applications and Experimental Protocols
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2-Octyldodecanol is widely utilized in pharmaceutical and cosmetic research, primarily as an

emollient, solvent, and penetration enhancer in topical and transdermal drug delivery systems.

Its ability to dissolve poorly water-soluble active pharmaceutical ingredients (APIs) and to

enhance their permeation through the skin barrier makes it a valuable component in the

development of novel drug delivery systems.

Experimental Protocol 1: Preparation of a 2-
Octyldodecanol-Based Nanoemulsion
This protocol describes the preparation of an oil-in-water (o/w) nanoemulsion using the phase

inversion composition (PIC) method, where 2-octyldodecanol constitutes the oil phase.

Materials:

2-Octyldodecanol (Oil Phase)

Active Pharmaceutical Ingredient (API) - lipophilic

Surfactant (e.g., Tween 80)

Co-surfactant (e.g., Glycerol)

Purified Water

Methodology:

Oil Phase Preparation: Dissolve the lipophilic API in 2-octyldodecanol. Gentle heating may

be required to facilitate dissolution.

Addition of Surfactant/Co-surfactant: To the oil phase, add the surfactant and co-surfactant

(Smix). A common starting ratio for the Smix is 1:1 by weight. The oil-to-Smix ratio can be

varied (e.g., from 1:9 to 3:7 by weight). Stir the mixture until a clear, homogenous solution is

formed.

Aqueous Titration: While continuously stirring the oil/Smix mixture, slowly add purified water

dropwise at a controlled rate (e.g., 1.74 mL/min). Maintain the system at a constant

temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/product/b041232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoemulsion Formation: As water is added, the system will undergo phase inversion,

transitioning from a water-in-oil to an oil-in-water emulsion, resulting in a transparent or

translucent nanoemulsion.

Stabilization: Continue stirring for approximately 30 minutes after the water addition is

complete to ensure the stability of the nanoemulsion.

Characterization: The resulting nanoemulsion should be characterized for droplet size,

polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).
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Franz Cell Setup

Permeation Experiment

Analysis

Prepare and Degas
Receptor Solution (e.g., PBS)

Fill Receptor Chamber

Prepare and Mount
Skin Membrane

Assemble Franz Cell

Equilibrate System
(32°C skin surface temp)

Apply Formulation to
Donor Chamber

Collect Samples from
Receptor Chamber at

Time Intervals

Replenish Receptor
Solution

Quantify API in Samples
(e.g., HPLC)

Calculate Cumulative
Permeation and Flux

Compare Test vs. Control
Formulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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